Cas no 303972-86-3 (2-(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl-N-phenylacetamide)

2-(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl-N-phenylacetamide structure
303972-86-3 structure
Product Name:2-(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl-N-phenylacetamide
CAS No:303972-86-3
MF:C20H25N5O3S
MW:415.509202718735
CID:6611015
PubChem ID:3123522
Update Time:2024-01-19

2-(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl-N-phenylacetamide
    • SR-01000369074
    • 2-(7-hexyl-3-methyl-2,6-dioxopurin-8-yl)sulfanyl-N-phenylacetamide
    • 303972-86-3
    • AKOS000717452
    • AB01281416-01
    • Z238920784
    • F0372-0533
    • NCGC00282282-01
    • 2-((7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)-N-phenylacetamide
    • SR-01000369074-1
    • Inchi: 1S/C20H25N5O3S/c1-3-4-5-9-12-25-16-17(24(2)19(28)23-18(16)27)22-20(25)29-13-15(26)21-14-10-7-6-8-11-14/h6-8,10-11H,3-5,9,12-13H2,1-2H3,(H,21,26)(H,23,27,28)
    • InChI Key: ZINFERSWOIYTRM-UHFFFAOYSA-N
    • SMILES: S(CC(NC1C=CC=CC=1)=O)C1=NC2=C(C(NC(N2C)=O)=O)N1CCCCCC

Computed Properties

  • Exact Mass: 415.16781085g/mol
  • Monoisotopic Mass: 415.16781085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 9
  • Complexity: 599
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 122Ų

2-(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl-N-phenylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0372-0533-2μmol
2-[(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]-N-phenylacetamide
303972-86-3 90%+
2μmol
$57.0 2023-07-31
Life Chemicals
F0372-0533-5μmol
2-[(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]-N-phenylacetamide
303972-86-3 90%+
5μmol
$63.0 2023-07-31
Life Chemicals
F0372-0533-10μmol
2-[(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]-N-phenylacetamide
303972-86-3 90%+
10μmol
$69.0 2023-07-31
Life Chemicals
F0372-0533-20μmol
2-[(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]-N-phenylacetamide
303972-86-3 90%+
20μmol
$79.0 2023-07-31
Life Chemicals
F0372-0533-1mg
2-[(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]-N-phenylacetamide
303972-86-3 90%+
1mg
$54.0 2023-07-31
Life Chemicals
F0372-0533-2mg
2-[(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]-N-phenylacetamide
303972-86-3 90%+
2mg
$59.0 2023-07-31
Life Chemicals
F0372-0533-3mg
2-[(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]-N-phenylacetamide
303972-86-3 90%+
3mg
$63.0 2023-07-31
Life Chemicals
F0372-0533-4mg
2-[(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]-N-phenylacetamide
303972-86-3 90%+
4mg
$66.0 2023-07-31
Life Chemicals
F0372-0533-5mg
2-[(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]-N-phenylacetamide
303972-86-3 90%+
5mg
$69.0 2023-07-31
Life Chemicals
F0372-0533-10mg
2-[(7-hexyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]-N-phenylacetamide
303972-86-3 90%+
10mg
$79.0 2023-07-31
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd